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Compound of Interest

Compound Name: 5-Benzyloxyindole

Cat. No.: B140440 Get Quote

This guide provides a comprehensive overview of the physical and chemical properties of 5-
Benzyloxyindole, a versatile chemical reagent crucial in pharmaceutical development and

organic synthesis.[1] It serves as an intermediate in the synthesis of various pharmaceuticals,

including protein kinase (PKC) inhibitors and compounds targeting neurological disorders.[1][2]

[3][4] This document details its appearance, physical constants, and the experimental protocols

used to determine these characteristics, tailored for researchers, scientists, and professionals

in drug development.

Physical and Chemical Properties
5-Benzyloxyindole, also known as 5-phenylmethoxy-1H-indole, is an organic compound

characterized by an indole structure with a benzyloxy group at the 5-position.[1][5] It typically

presents as a powder.[2][6] The color can range from off-white and white to light yellow or light

orange.[1][5] For optimal stability, it should be stored in a cool, dry, and dark environment, with

recommended temperatures between 0-8°C.[1][3][7] The compound is stable under these

recommended storage conditions but may be sensitive to air.[8]

Quantitative Data Summary
The key physical and chemical identifiers for 5-Benzyloxyindole are summarized in the table

below for easy reference.
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Property Value References

Appearance
Off-white to light yellow/orange

crystalline powder
[1][5]

Molecular Formula C₁₅H₁₃NO [1]

Molecular Weight 223.27 g/mol [1][2][6]

Melting Point
92-104 °C (range from various

suppliers)
[1][2][6][9]

Solubility
Moderately soluble in organic

solvents
[5]

CAS Number 1215-59-4 [1][2][3]

Experimental Protocols
Detailed methodologies for determining the primary physical characteristics of 5-
Benzyloxyindole powder are outlined below.

The melting point of an organic solid provides a crucial indication of its purity.[10] Pure

crystalline compounds typically exhibit a sharp melting point range of 0.5-1.0°C, while

impurities tend to lower and broaden this range.[10][11] The following protocol is a standard

method using a capillary apparatus (e.g., Mel-Temp or Thiele tube).

Materials:

5-Benzyloxyindole powder

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., Mel-Temp) or Thiele tube with heating oil

Thermometer

Mortar and pestle (optional, for fine powdering)

Procedure:
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Sample Preparation: Ensure the 5-Benzyloxyindole sample is a fine, dry powder. If

necessary, gently crush the crystals using a mortar and pestle.[11]

Capillary Loading: Firmly press the open end of a capillary tube into the powder, trapping a

small amount. Tap the sealed end of the tube gently on a hard surface to pack the powder

down to a height of 1-2 mm.[12][13]

Apparatus Setup:

Mel-Temp: Insert the capillary tube into the sample holder and place the thermometer in its

designated well.[10]

Thiele Tube: Attach the capillary tube to the thermometer using a rubber band or thread,

aligning the sample with the thermometer bulb. Suspend the assembly in the Thiele tube

filled with heating oil.[11]

Heating: Begin heating the apparatus. For an initial, rapid determination, heat quickly to find

an approximate melting point.[10] For an accurate measurement, allow the apparatus to cool

and begin again, heating slowly at a rate of 1-2°C per minute as the temperature approaches

the expected melting point.[11]

Observation and Recording: Record two temperatures:

T1: The temperature at which the first drop of liquid appears.

T2: The temperature at which the entire sample has completely liquefied.

Reporting: The melting point is reported as the range from T1 to T2. Repeat the

measurement with a fresh sample to ensure consistency.[10]

Solubility tests help characterize a compound's polarity and identify suitable solvents for

reactions or analysis.[14] The principle of "like dissolves like" is a useful guide, where polar

compounds dissolve in polar solvents and non-polar compounds in non-polar solvents.[15]

Materials:

5-Benzyloxyindole powder
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A selection of solvents (e.g., water, methanol, dichloromethane, hexane)

Test tubes

Spatula

Vortex mixer or stirring rod

Procedure:

Sample Preparation: Add approximately 25 mg of 5-Benzyloxyindole powder to a clean, dry

test tube.[14]

Solvent Addition: Add 0.5 mL of the chosen solvent to the test tube.[14]

Mixing: Vigorously mix the contents by tapping the tube, using a vortex mixer, or stirring with

a glass rod for at least one minute to ensure the system reaches equilibrium.[14]

Observation: Observe the mixture.

Soluble: The solid completely dissolves, leaving a clear solution.

Partially Soluble: Some of the solid dissolves, but undissolved particles remain.

Insoluble: The solid does not appear to dissolve at all.

Recording: Record the solubility of 5-Benzyloxyindole in each tested solvent. For aqueous

solutions, the pH can also be tested to check for acidic or basic properties.[14]

Visualization of Related Workflows and Pathways
The following diagrams, created using the DOT language, illustrate logical workflows and

biological pathways relevant to the application of 5-Benzyloxyindole.
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Caption: Role of 5-Benzyloxyindole in the Drug Development Pipeline.
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Caption: The Melatonin Biosynthesis Pathway from Tryptophan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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